Cas no 2549026-76-6 (3-[2-(4-fluorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(prop-2-yn-1-yl)propanamide)

3-[2-(4-Fluorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(prop-2-yn-1-yl)propanamide is a structurally complex heterocyclic compound featuring a pyrazolo[1,5-a]pyrazine core with a 4-fluorophenyl substituent and a propargylamide side chain. This molecule exhibits potential as a versatile intermediate in medicinal chemistry, particularly in the development of kinase inhibitors or targeted therapeutics due to its fused bicyclic scaffold and functional group diversity. The presence of the fluorophenyl group may enhance metabolic stability, while the propargylamide moiety offers opportunities for further derivatization via click chemistry. Its well-defined structure and synthetic accessibility make it suitable for structure-activity relationship studies in drug discovery programs.
3-[2-(4-fluorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(prop-2-yn-1-yl)propanamide structure
2549026-76-6 structure
Product Name:3-[2-(4-fluorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(prop-2-yn-1-yl)propanamide
CAS No:2549026-76-6
MF:C18H15FN4O2
MW:338.335706949234
CID:5312420
PubChem ID:167997123
Update Time:2025-08-05

3-[2-(4-fluorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(prop-2-yn-1-yl)propanamide Chemical and Physical Properties

Names and Identifiers

    • 3-[2-(4-fluorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(prop-2-yn-1-yl)propanamide
    • 2549026-76-6
    • 2-(4-Fluorophenyl)-4-oxo-N-2-propyn-1-ylpyrazolo[1,5-a]pyrazine-5(4H)-propanamide
    • Inchi: 1S/C18H15FN4O2/c1-2-8-20-17(24)7-9-22-10-11-23-16(18(22)25)12-15(21-23)13-3-5-14(19)6-4-13/h1,3-6,10-12H,7-9H2,(H,20,24)
    • InChI Key: NAIAXQPZQCBVIO-UHFFFAOYSA-N
    • SMILES: C12=CC(C3=CC=C(F)C=C3)=NN1C=CN(CCC(NCC#C)=O)C2=O

Computed Properties

  • Exact Mass: 342.14920402g/mol
  • Monoisotopic Mass: 342.14920402g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 591
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 64.7Ų

Experimental Properties

  • Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 534.2±50.0 °C(Predicted)
  • pka: 14.13±0.46(Predicted)

3-[2-(4-fluorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(prop-2-yn-1-yl)propanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6782-5150-2μmol
3-[2-(4-fluorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(prop-2-yn-1-yl)propanamide
2549026-76-6
2μmol
$57.0 2023-09-07
Life Chemicals
F6782-5150-5μmol
3-[2-(4-fluorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(prop-2-yn-1-yl)propanamide
2549026-76-6
5μmol
$63.0 2023-09-07
Life Chemicals
F6782-5150-10μmol
3-[2-(4-fluorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(prop-2-yn-1-yl)propanamide
2549026-76-6
10μmol
$69.0 2023-09-07
Life Chemicals
F6782-5150-20μmol
3-[2-(4-fluorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(prop-2-yn-1-yl)propanamide
2549026-76-6
20μmol
$79.0 2023-09-07
Life Chemicals
F6782-5150-1mg
3-[2-(4-fluorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(prop-2-yn-1-yl)propanamide
2549026-76-6
1mg
$54.0 2023-09-07
Life Chemicals
F6782-5150-2mg
3-[2-(4-fluorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(prop-2-yn-1-yl)propanamide
2549026-76-6
2mg
$59.0 2023-09-07
Life Chemicals
F6782-5150-3mg
3-[2-(4-fluorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(prop-2-yn-1-yl)propanamide
2549026-76-6
3mg
$63.0 2023-09-07
Life Chemicals
F6782-5150-4mg
3-[2-(4-fluorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(prop-2-yn-1-yl)propanamide
2549026-76-6
4mg
$66.0 2023-09-07
Life Chemicals
F6782-5150-5mg
3-[2-(4-fluorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(prop-2-yn-1-yl)propanamide
2549026-76-6
5mg
$69.0 2023-09-07
Life Chemicals
F6782-5150-10mg
3-[2-(4-fluorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(prop-2-yn-1-yl)propanamide
2549026-76-6
10mg
$79.0 2023-09-07

Additional information on 3-[2-(4-fluorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(prop-2-yn-1-yl)propanamide

3-[2-(4-fluorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(prop-2-yn-1-yl)propanamide: A Comprehensive Overview

The compound with CAS No. 2549026-76-6, known as 3-[2-(4-fluorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(prop-2-yn-1-yl)propanamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its complex structure, which includes a pyrazolo[1,5-a]pyrazine ring system fused with a fluorophenyl group and an alkyne moiety. The presence of these functional groups makes it a promising candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential of this compound as a modulator of key cellular pathways involved in diseases such as cancer and neurodegenerative disorders. The pyrazolo[1,5-a]pyrazine core is known to exhibit antiproliferative activity against cancer cell lines, while the fluorophenyl group enhances selectivity and bioavailability. Additionally, the alkyne moiety provides opportunities for further chemical modification, enabling researchers to explore its potential as a platform molecule for drug design.

One of the most intriguing aspects of this compound is its ability to interact with protein kinases, which are critical regulators of cellular signaling. Preclinical studies have demonstrated that it can inhibit the activity of specific kinases associated with tumor growth and metastasis. This property positions it as a potential lead compound for the development of targeted therapies in oncology.

Furthermore, the compound's structure has been leveraged in the study of enzyme inhibition mechanisms. Researchers have employed advanced computational techniques, such as molecular docking and dynamics simulations, to elucidate how this molecule binds to its target proteins. These insights have provided valuable information for optimizing its pharmacokinetic properties and improving its therapeutic efficacy.

In terms of synthesis, this compound is typically prepared through a multi-step process involving cross-coupling reactions and ring-forming strategies. The use of palladium-catalyzed coupling reactions has been particularly effective in constructing the pyrazolo[1,5-a]pyrazine framework. The introduction of the fluorophenyl group and the alkyne moiety requires precise control over reaction conditions to ensure high yields and purity.

From an analytical standpoint, this compound has been thoroughly characterized using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These analyses have confirmed its molecular structure and provided insights into its conformational flexibility, which is crucial for understanding its biological activity.

Looking ahead, ongoing research is focused on exploring the therapeutic potential of this compound in preclinical models of disease. Collaborative efforts between academic institutions and pharmaceutical companies are paving the way for its transition into clinical trials. If successful, it could represent a novel class of therapeutics with enhanced efficacy and reduced side effects compared to existing treatments.

In conclusion, the compound with CAS No. 2549026-76-6 represents a significant advancement in medicinal chemistry. Its unique structure, combined with cutting-edge research findings, underscores its potential as a valuable tool in drug discovery and development. As further studies unfold, this molecule is poised to make a meaningful impact on the treatment of various diseases.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd